Cas no 1329835-60-0 (Mexiletine-d6 Hydrochloride)

• Product Name: Mexiletine-d6 Hydrochloride
• CAS No: 1329835-60-0
• MF: C₁₁H₁₁D₆NO^.HCl
• MW: 221.757
• MDL: MFCD32696997
• CID: 4554936
• PubChem ID: 71750725
• Update Time: 2025-10-31

Mexiletine-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mexiletine-d6 Hydrochloride
• Mexiletine D6
• Mexiletine D6 hydrochloride
• Mexiletine-d6 (hydrochloride)
• Mexiletine-d6Hydrochloride
• AKOS040733725
• MS-23239
• 1329835-60-0
• DA-65426
• 1ST10212D6
• 1,1,1,2,3,3-hexadeuterio-3-(2,6-dimethylphenoxy)propan-2-amine;hydrochloride
• HY-A0093S
• G17380
• CS-0112629
• Mexiletine (D6 hydrochloride)

• MDL： MFCD32696997
• Inchi： InChI=1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H/i3D3,7D2,10D;
• InChI Key： NFEIBWMZVIVJLQ-SJPQGYSLSA-N
• SMILES： CC1=C(C(=CC=C1)C)OCC(C)N.Cl

Computed Properties

• Exact Mass: 221.1453524g/mol
• Monoisotopic Mass: 221.1453524g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Mexiletine-d6 Hydrochloride

Mexiletine-d6 Hydrochloride (CAS No. 1329835-60-0): An Overview of Its Properties and Applications in Pharmaceutical Research

Mexiletine-d6 Hydrochloride (CAS No. 1329835-60-0) is a deuterated form of the antiarrhythmic drug mexiletine, which has gained significant attention in recent years for its unique properties and potential applications in pharmaceutical research. This compound is particularly valuable for its enhanced stability and reduced metabolic variability, making it an ideal candidate for various studies, including pharmacokinetics, metabolism, and drug interactions.

Mexiletine itself is a class Ib antiarrhythmic agent that is primarily used to treat ventricular arrhythmias. It works by blocking sodium channels in cardiac muscle cells, thereby stabilizing the membrane and reducing the frequency of abnormal electrical activity. The deuterated form, Mexiletine-d6 Hydrochloride, retains these pharmacological properties while offering additional advantages due to the presence of deuterium atoms.

Deuteration, the process of replacing hydrogen atoms with deuterium atoms, can significantly alter the metabolic profile of a drug. In the case of Mexiletine-d6 Hydrochloride, this modification leads to increased metabolic stability, which can result in prolonged drug action and reduced variability in plasma concentrations. This enhanced stability is particularly beneficial in clinical settings where consistent drug levels are crucial for effective treatment.

Recent studies have explored the potential benefits of Mexiletine-d6 Hydrochloride in various therapeutic areas beyond its traditional use as an antiarrhythmic agent. For instance, research has shown that mexiletine can have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Parkinson's disease and multiple sclerosis. The deuterated form of mexiletine may further enhance these neuroprotective properties due to its improved pharmacokinetic profile.

In addition to its therapeutic applications, Mexiletine-d6 Hydrochloride is also used as a reference standard in analytical chemistry and pharmacology research. Its well-characterized properties make it an ideal compound for validating analytical methods and studying drug interactions. Researchers often use this compound to calibrate instruments and ensure the accuracy and reliability of their experimental results.

The synthesis of Mexiletine-d6 Hydrochloride involves several steps, including the deuteration of specific hydrogen atoms in the mexiletine molecule. This process requires precise control over reaction conditions to ensure high yields and purity. The resulting compound is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

From a safety perspective, Mexiletine-d6 Hydrochloride is generally considered safe when used under controlled conditions. However, like all pharmaceutical compounds, it should be handled with care and stored according to recommended guidelines to maintain its stability and efficacy. Researchers working with this compound should follow standard safety protocols to minimize any potential risks.

In conclusion, Mexiletine-d6 Hydrochloride (CAS No. 1329835-60-0) represents a significant advancement in the field of pharmaceutical research due to its enhanced stability and reduced metabolic variability. Its applications extend beyond traditional antiarrhythmic therapy to include neuroprotective effects and analytical standards. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel therapeutic strategies.